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Compound of Interest

Compound Name:
Barium 4-(1,1-

dimethylethyl)benzoate

Cat. No.: B158534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available safety and property

information for Barium 4-(1,1-dimethylethyl)benzoate. It is intended for informational

purposes for a technical audience and should not be substituted for a formal Safety Data Sheet

(SDS) provided by the manufacturer. Specific toxicological and ecotoxicological data for this

compound are not readily available in the public domain; therefore, this guide also draws upon

general information for barium compounds.

Chemical Identification and Physical Properties
Barium 4-(1,1-dimethylethyl)benzoate, also known as Barium 4-tert-butylbenzoate, is an

organometallic compound.[1] Below is a summary of its key identification and physical and

chemical properties.
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Property Value

Chemical Name Barium 4-(1,1-dimethylethyl)benzoate

Synonyms
Barium 4-tert-butylbenzoate, Benzoic acid, 4-

(1,1-dimethylethyl)-, barium salt

CAS Number 10196-68-6

Molecular Formula C22H26BaO4

Molecular Weight 491.77 g/mol [1][2]

Appearance White powder

Melting Point 164.5-165.5 °C[1]

Boiling Point 283.3 °C at 760 mmHg[1]

Density 1.056 g/cm³[1]

Flash Point 134.9 °C[1]

Solubility in H2O Not available

Storage Temperature 2-8°C Refrigerator

Hazard Identification and Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized approach to hazard communication. The available information for Barium 4-
(1,1-dimethylethyl)benzoate indicates the following hazard classifications.

GHS Hazard Statements[1]
H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H361: Suspected of damaging fertility or the unborn child.
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H373: May cause damage to organs through prolonged or repeated exposure.

H411: Toxic to aquatic life with long lasting effects.

GHS Pictograms
The hazard statements correspond to the following GHS pictograms:

GHS07: Exclamation Mark (for acute toxicity, skin/eye irritation, skin sensitization, respiratory

tract irritation, narcotic effects)

GHS08: Health Hazard (for carcinogenicity, mutagenicity, reproductive toxicity, respiratory

sensitizer, target organ toxicity, aspiration toxicity)

GHS09: Environment (for hazardous to the aquatic environment)

The logical relationship between the hazard statements and their categories is visualized in the

diagram below.
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Acute Toxicity

Chronic & Systemic Toxicity

Environmental Hazard
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GHS Hazard Classification Overview

Toxicological Information
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Specific quantitative toxicological data such as LD50 (median lethal dose) or LC50 (median

lethal concentration) for Barium 4-(1,1-dimethylethyl)benzoate are not readily found in

publicly accessible literature. The hazard assessment is therefore based on the provided GHS

classifications and general knowledge of soluble barium compounds.

Soluble barium compounds are known to be toxic. The primary health concerns associated with

barium overexposure include gastrointestinal distress and effects on the cardiovascular and

nervous systems. Because overexposure to barium may cause adverse gastrointestinal effects

and hypokalemia, individuals with compromised gastrointestinal tract, cardiac, or muscular

function may be more susceptible to barium poisoning.[3] The Department of Health and

Human Services and the International Agency for Research on Cancer have not assessed the

carcinogenicity of barium.[3]

Handling and Storage
Proper handling and storage procedures are crucial for minimizing exposure and ensuring

safety in a laboratory setting.

Recommended Handling and Storage Workflow
The following diagram outlines a general workflow for the safe handling and storage of Barium
4-(1,1-dimethylethyl)benzoate.
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Receiving and Storage

Handling

Post-Handling

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area
(2-8°C Refrigerator)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare for Use

Use in a Chemical Fume Hood

Weigh Required Amount

Tightly Close Container After Use

Clean Work Area

Complete Handling

Dispose of Waste According to Regulations

Remove and Decontaminate PPE

Wash Hands Thoroughly
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Safe Handling and Storage Workflow
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First-Aid and Emergency Procedures
In the event of exposure or a spill, the following general first-aid and emergency procedures for

barium compounds should be followed.

Emergency Response Protocol
The diagram below illustrates a logical flow of actions to be taken in an emergency situation.

Personal Exposure Spill Response

Exposure or Spill Occurs

Move to Fresh Air

Inhalation

Remove Contaminated Clothing
Wash Skin with Soap and Water

Skin Contact

Rinse Eyes with Water for 15-20 minutes

Eye Contact

Rinse Mouth
Do NOT Induce Vomiting

Ingestion

Evacuate Immediate Area

Spill

Seek Immediate Medical Attention Ensure Adequate Ventilation

Contain Spill with Inert Material

Carefully Collect and Place in a Labeled Container

Dispose of as Hazardous Waste
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Emergency Response Workflow

Experimental Protocols
Detailed experimental protocols for the synthesis or toxicological testing of Barium 4-(1,1-
dimethylethyl)benzoate are not available in the public domain. Researchers should develop

their own protocols in accordance with standard laboratory safety practices and regulations.

Environmental Information
Barium 4-(1,1-dimethylethyl)benzoate is classified as toxic to aquatic life with long-lasting

effects (H411).[1] Therefore, it should not be released into the environment. All waste materials

should be disposed of in accordance with local, state, and federal regulations for hazardous

waste. The environmental fate of barium compounds depends on their solubility. Insoluble

forms like barium sulfate and carbonate can persist in the environment.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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